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Compound of Interest

Compound Name: 1,6-Dimethoxyphenazine

Cat. No.: B018872

In-Depth Technical Guide: 1,6-
Dimethoxyphenazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 1,6-Dimethoxyphenazine (CAS No: 13398-79-3), a naturally occurring
phenazine derivative. This document collates available data on its molecular characteristics,
spectral properties, and synthesis. It also explores its biological significance as a weakly active
antibacterial metabolite and its place within the broader context of phenazine biosynthesis. This
guide is intended to serve as a foundational resource for researchers and professionals
engaged in natural product chemistry, drug discovery, and related scientific fields.

Core Properties of 1,6-Dimethoxyphenazine

1,6-Dimethoxyphenazine is a yellow solid organic compound. It belongs to the phenazine
family, a group of nitrogen-containing heterocyclic compounds known for their diverse biological

activities.
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Property Value Source(s)
Molecular Formula C14H12N202 [1112]
Molecular Weight 240.26 g/mol [2]

CAS Number 13398-79-3 [11[2]
Appearance Yellow solid [1]

Purity 295% to 99.0% (by HPLC) [2][3]

- Soluble in ethanol, methanol,
Solubility DMF, and DMSO s

Storage Conditions -20°C [1]

Spectroscopic and Physicochemical Data

Detailed experimental data for the melting and boiling points of 1,6-Dimethoxyphenazine are
not readily available in the reviewed literature. However, data for the related compound, 1,6-
Phenazinediol, is provided for reference.

Parameter Value Source(s)
Mass Spectrometry (M+H)* 241.2 [2][3]
Melting Point Data not available

Boiling Point Data not available

Melting Point of 1,6-

) ] 278-279 °C [41[5]
Phenazinediol

Spectral Data

Specific experimental spectra for 1,6-Dimethoxyphenazine are not widely published. A
reference to the 13C NMR spectrum of the related compound, 1,6-Dimethoxyphenazine-5-
oxide, is available in the literature.[1][6]
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Synthesis and Purification
Synthetic Pathway

A known method for the synthesis of 1,6-Dimethoxyphenazine involves the condensation
reaction of o-anisidine and o-nitroanisole in the presence of a strong base, such as potassium
hydroxide, in a benzene solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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